Cas no 1286274-37-0 (Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate)

Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate is a specialized carbamate derivative featuring a piperidine core functionalized with a cyclopentylmethyl group at the nitrogen position and a tert-butoxycarbonyl (Boc) protecting group at the 4-position. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its structural versatility. The Boc group offers excellent protection for the amine functionality, ensuring stability during complex reactions while allowing selective deprotection under mild acidic conditions. The cyclopentylmethyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. Its well-defined stereochemistry and rigid framework make it a useful intermediate for constructing pharmacologically relevant scaffolds, such as CNS-targeting compounds or peptide mimics. The compound's synthetic utility is further underscored by its compatibility with diverse reaction conditions, including hydrogenation and cross-coupling protocols.
Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate structure
1286274-37-0 structure
Product Name:Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate
CAS No:1286274-37-0
MF:C16H30N2O2
MW:282.421604633331
CID:823658
Update Time:2025-07-02

Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (1-Cyclopentylmethyl-piperidin-4-yl)-carbamic acid tert-butyl ester
    • tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate
    • tert-butyl N-[1-(cyclopentylmethyl)piperidin-4-yl]carbamate
    • Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate
    • Inchi： 1S/C16H30N2O2/c1-16(2,3)20-15(19)17-14-8-10-18(11-9-14)12-13-6-4-5-7-13/h13-14H,4-12H2,1-3H3,(H,17,19)
    • InChI Key： GEFHIXGROIXMSF-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(NC1CCN(CC1)CC1CCCC1)=O

Computed Properties

  • Exact Mass: 282.231
  • Monoisotopic Mass: 282.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6

Tert-Butyl 1-(cyclopentylmethyl)piperidin-4-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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